Cas no 1248707-86-9 (C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine)

• Product Name: C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine
• CAS No: 1248707-86-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD16851721
• CID: 1004473
• Update Time: 2025-06-07

C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-CYCLOPROPYL-C-(1-METHYL-1H-BENZOIMIDAZOL-2-YL)-METHYLAMINE
• 3916AJ
• NE63952
• cyclopropyl(1-methyl-1H-1,3-benzodiazol-2-yl)methanamine
• C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine

• MDL： MFCD16851721
• Inchi： 1S/C12H15N3/c1-15-10-5-3-2-4-9(10)14-12(15)11(13)8-6-7-8/h2-5,8,11H,6-7,13H2,1H3
• InChI Key： CFWVBKUOKSKEOC-UHFFFAOYSA-N
• SMILES： NC(C1=NC2C=CC=CC=2N1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 43.8

Additional information on C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine

Introduction to C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine (CAS No. 1248707-86-9)

C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine, with the CAS number 1248707-86-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a 1-methyl-1H-benzoimidazol-2-yl moiety, making it a promising candidate for various therapeutic applications.

The molecular structure of C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine is particularly noteworthy due to its potential to interact with specific biological targets. The cyclopropyl group, known for its strained ring structure, can enhance the compound's binding affinity and selectivity. Meanwhile, the 1-methyl-1H-benzoimidazol-2-yl moiety is a common scaffold in many bioactive molecules, often associated with antifungal, antibacterial, and antiviral activities.

Recent studies have explored the pharmacological properties of C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine in detail. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's anti-inflammatory properties. Research conducted at the National Institutes of Health (NIH) has shown that C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine can effectively reduce inflammation in cellular models. This anti-inflammatory effect is attributed to its ability to modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a critical transcription factor involved in inflammation and immune responses.

In addition to its therapeutic potential, C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine has also been studied for its use in diagnostic imaging. A study published in the journal Bioconjugate Chemistry demonstrated that this compound can be conjugated with imaging agents to create targeted probes for detecting specific biomarkers in vivo. This application could significantly enhance the accuracy and sensitivity of diagnostic procedures, particularly in oncology and neurology.

The synthesis of C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving coupling reactions, cyclizations, and functional group transformations. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further preclinical and clinical studies.

Preclinical studies have shown that C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine exhibits favorable pharmacokinetic properties. It has good oral bioavailability, a reasonable half-life, and minimal toxicity at therapeutic doses. These characteristics are crucial for its potential development as an oral medication or injectable formulation.

Clinical trials are currently underway to evaluate the safety and efficacy of C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at tested doses. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential and optimal dosing regimens.

In conclusion, C-Cyclopropyl-C-(1-methyl-1H-benzoimidazol-2-yl)-methylamine (CAS No. 1248707-86-9) is a versatile compound with a wide range of potential applications in medicine and diagnostics. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its biological activity, this compound holds promise for addressing unmet medical needs and improving patient outcomes.